![molecular formula C14H14O B1599711 4'-Methoxy-2-methyl-biphenyl CAS No. 92495-54-0](/img/structure/B1599711.png)
4'-Methoxy-2-methyl-biphenyl
Overview
Description
“4’-Methoxy-2-methyl-1,1’-biphenyl” is a chemical compound with the molecular formula C14H14O . It has a molecular weight of 198.26 . The compound is in liquid form .
Synthesis Analysis
A practical synthesis of biphenyl compounds has been established . The biphenyl compounds were obtained from the diazotisation of aniline derivatives with isopropyl nitrite and the coupling reaction with benzene derivatives in the presence of CuCl as a catalyst .
Molecular Structure Analysis
The molecular structure of “4’-Methoxy-2-methyl-1,1’-biphenyl” can be represented by the InChI code: 1S/C14H14O/c1-11-5-3-4-6-14(11)12-7-9-13(15-2)10-8-12/h3-10H,1-2H3 .
Chemical Reactions Analysis
Biphenyl compounds undergo various chemical reactions. For instance, the Suzuki–Miyaura (SM) cross-coupling is a widely-applied transition metal catalysed carbon–carbon bond forming reaction . Its success originates from a combination of exceptionally mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared and generally environmentally benign organoboron reagent .
Physical And Chemical Properties Analysis
“4’-Methoxy-2-methyl-1,1’-biphenyl” has a density of 1.0±0.1 g/cm3 . It has a boiling point of 282.1±9.0 °C at 760 mmHg . The vapour pressure is 0.0±0.6 mmHg at 25°C .
Scientific Research Applications
Antibacterial Properties
4'-Methoxy-2-methyl-biphenyl, a type of biphenyl, has shown potential in antibacterial applications. For instance, two biphenyls isolated from Rhynchosia suaveolens demonstrated notable antibacterial activity, highlighting the possible use of such compounds in fighting bacterial infections (Khan & Shoeb, 1984).
Chemical Physics and Molecular Structure
The study of biphenyls, including this compound, extends to understanding their molecular structure and behavior. For example, research on the internal rotation of several biphenyl derivatives using nuclear magnetic resonance technique offers insights into the molecular dynamics of such compounds (Ōki et al., 1971).
Metabolic Pathways
Biphenyls' metabolism in organisms has been a subject of study, particularly looking at their conversion to phenolic metabolites. Research in this area provides insights into how these compounds are processed and utilized in biological systems (Meyer & Scheline, 2009).
Material Science Applications
In material science, biphenyl compounds, including this compound, have been utilized in the synthesis and characterization of liquid crystals. This includes studies on their crystal structures and molecular interactions, indicating their potential use in advanced materials (Hori et al., 2005).
Anticancer Research
There is ongoing research into the anticancer properties of biphenyl derivatives. For instance, a study on a compound related to this compound showed activity in inhibiting T47D breast cancer cells, suggesting the potential therapeutic use of these compounds in cancer treatment (Sukria et al., 2020).
Environmental Science
The study of biphenyls also extends to environmental science, particularly in understanding the fate of these compounds in the environment and their transformation in biological systems. This includes research on the methoxylation and hydroxylation of polychlorinated biphenyls in organisms like rice plants, which is crucial for understanding the environmental impact of these compounds (Sun et al., 2016).
Safety and Hazards
The compound is classified as a skin irritant (H315), eye irritant (H319), and may cause respiratory irritation (H335) . It is very toxic to aquatic life with long-lasting effects . Precautionary measures include avoiding breathing dust, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves/eye protection/face protection .
Mechanism of Action
Target of Action
Biphenyl compounds, which include 4’-methoxy-2-methyl-biphenyl, are known to be a fundamental backbone in synthetic organic chemistry and natural products due to their omnipresence in medicinally active compounds . They are used in a wide range of drugs and have various pharmacological activities .
Mode of Action
Biphenyl derivatives, including 4’-methoxy-2-methyl-biphenyl, undergo various chemical reactions such as wurtz–fittig, ullmann, bennett turner, negishi, kumada, stille, suzuki miyaura, friedel crafts, cyanation, amination, and various electrophilic substitution reactions . These reactions could potentially lead to changes in the targets they interact with.
Biochemical Pathways
Biphenyl compounds are known to be involved in various biological and medicinal applications . They are used in the synthesis of a wide range of drugs and have various pharmacological activities .
Result of Action
Biphenyl compounds are known to have various pharmacological activities, including antiandrogenic, immunosuppressant, antifungal, antibacterial, antimicrobial, anti-inflammatory, anti-proliferative, osteoporosis, antihypertensive, antitumor, beta-glucuronidase inhibition activity, anti-leukemia agent hypotensive, anti-cholinesterase, anti-diabetic, and antimalarial drugs .
Biochemical Analysis
Biochemical Properties
4’-Methoxy-2-methyl-biphenyl plays a role in biochemical reactions by interacting with specific enzymes and proteins. It has been observed to participate in reactions at the benzylic position, which can involve free radical bromination, nucleophilic substitution, and oxidation . These interactions suggest that 4’-Methoxy-2-methyl-biphenyl can influence the activity of enzymes involved in these pathways, potentially acting as a substrate or inhibitor.
Cellular Effects
The effects of 4’-Methoxy-2-methyl-biphenyl on various types of cells and cellular processes are significant. This compound can influence cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, it may alter the expression of genes involved in metabolic pathways, leading to changes in the production of key metabolites . Additionally, 4’-Methoxy-2-methyl-biphenyl can impact cellular signaling by interacting with receptors or other signaling molecules, thereby modulating cellular responses.
Molecular Mechanism
At the molecular level, 4’-Methoxy-2-methyl-biphenyl exerts its effects through specific binding interactions with biomolecules. It can bind to enzymes, either inhibiting or activating their activity, which in turn affects downstream biochemical pathways . The compound may also influence gene expression by interacting with transcription factors or other regulatory proteins, leading to changes in the transcription of target genes.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of 4’-Methoxy-2-methyl-biphenyl can change over time. The stability and degradation of the compound are important factors to consider. Over time, 4’-Methoxy-2-methyl-biphenyl may degrade, leading to a decrease in its activity and effectiveness . Long-term studies have shown that the compound can have lasting effects on cellular function, including alterations in gene expression and metabolic activity.
Dosage Effects in Animal Models
The effects of 4’-Methoxy-2-methyl-biphenyl vary with different dosages in animal models. At lower doses, the compound may have beneficial effects, such as modulating metabolic pathways or enhancing cellular function. At higher doses, toxic or adverse effects can occur, including cellular damage and disruption of normal cellular processes . It is important to determine the optimal dosage to maximize the beneficial effects while minimizing toxicity.
Metabolic Pathways
4’-Methoxy-2-methyl-biphenyl is involved in several metabolic pathways. It interacts with enzymes and cofactors that facilitate its metabolism and conversion into other compounds . These interactions can affect metabolic flux and the levels of key metabolites, influencing overall cellular metabolism. The compound’s involvement in these pathways highlights its potential impact on cellular function and health.
Transport and Distribution
Within cells and tissues, 4’-Methoxy-2-methyl-biphenyl is transported and distributed through specific mechanisms. It may interact with transporters or binding proteins that facilitate its movement across cellular membranes and its localization within specific cellular compartments . These interactions can affect the compound’s accumulation and activity within different tissues and organs.
Subcellular Localization
The subcellular localization of 4’-Methoxy-2-methyl-biphenyl is crucial for its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications . This localization can influence its interactions with other biomolecules and its overall impact on cellular processes.
properties
IUPAC Name |
1-methoxy-4-(2-methylphenyl)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14O/c1-11-5-3-4-6-14(11)12-7-9-13(15-2)10-8-12/h3-10H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNYJFZNIMOMCCF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2=CC=C(C=C2)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10438537 | |
Record name | 4-o-tolylanisole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10438537 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
92495-54-0 | |
Record name | 4-o-tolylanisole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10438537 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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